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Introduction
PF-06815345 hydrochloride is an orally active and potent small molecule inhibitor of

Proprotein Convertase Subtilisin/Kexin type 9 (PCSK9).[1][2][3] PCSK9 is a key regulator of

cholesterol metabolism, primarily by targeting the Low-Density Lipoprotein Receptor (LDLR) for

degradation.[4][5] By inhibiting the interaction between PCSK9 and LDLR, PF-06815345

increases the number of LDLRs on the surface of hepatocytes, leading to enhanced clearance

of LDL cholesterol from the circulation.[4][6] Verifying the direct binding of PF-06815345 to

PCSK9 and its functional consequence in a cellular context is crucial for its development as a

therapeutic agent.

These application notes provide detailed protocols for two key assays to determine the target

engagement of PF-06815345 hydrochloride: a biochemical PCSK9-LDLR interaction assay

and a cell-based LDL uptake assay.

Quantitative Data Summary
The following table summarizes the known quantitative data for PF-06815345 hydrochloride.
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Parameter Value Assay Type Reference

IC50 13.4 µM

Cell-free PCSK9-

LDLR Interaction

Assay

[1][2][3]

In Vivo Efficacy

Reduces plasma

PCSK9 to 72% at 500

mg/kg (4h post-dose)

Humanized PCSK9

Mouse Model
[1][2][3]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the PCSK9 signaling pathway and the general workflow for

the target engagement assays.
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Caption: PCSK9 binds to LDLR, leading to its degradation and reduced LDL uptake. PF-

06815345 inhibits this interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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